Cas no 1131-20-0 (Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide)

Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide structure
1131-20-0 structure
Product Name:Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide
CAS No:1131-20-0
MF:C8H10N2O3
MW:182.176601886749
CID:222904
PubChem ID:602706
Update Time:2025-04-19

Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide
    • 4-NITRO-5-ETHYL-2-METHYLPYRIDINE N OXIDE
    • 5-ethyl-2-methyl-4-nitro-1-oxidopyridin-1-ium
    • 5-ETHYL-2-METHYL-4-NITROPYRIDINE 1-OXIDE
    • 2-Methyl-5-ethyl-4-nitropyridin-N-oxid
    • 5-Aethyl-2-methyl-4-nitro-pyridin-1-oxid
    • 5-ethyl-2-methyl-4-nitro-pyridine-1-oxide
    • 5-Ethyl-2-methyl-4-nitropyridin-N-oxid
    • NSC-527353
    • NCI60_004290
    • AKOS005463535
    • 1131-20-0
    • NSC167949
    • 5-Ethyl-2-methyl-4-nitropyridine1-oxide
    • 5-Ethyl-2-methyl-4-nitro-pyridine 1-oxide
    • DTXSID70345213
    • CHEMBL1987303
    • NSC527353
    • 3-ethyl-6-methyl-4-nitro-6H-pyridine 1-oxide
    • NSC-167949
    • MDL： MFCD00767153
    • Inchi： 1S/C8H10N2O3/c1-3-7-5-9(11)6(2)4-8(7)10(12)13/h4-5H,3H2,1-2H3
    • InChI Key： DANDYWNNFZVYIE-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C=C(C(=CC=1C)[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 182.06900
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 71.28000
  • LogP: 2.41730

Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide Related Literature

1131-20-0 (Pyridine,5-ethyl-2-methyl-4-nitro-, 1-oxide) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.